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Compound of Interest

Compound Name: Nitrothal-isopropyl

Cat. No.: B166428 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Nitrothal-isopropyl, including operational and disposal plans, to foster a secure

research environment. The following procedural guidance is based on available safety data and

established best practices for handling nitro compounds.

Chemical Identifier:

Name Nitrothal-isopropyl

CAS Number 10552-74-6

Molecular Formula C14H17NO6

Molecular Weight 295.29

Hazard Identification and Personal Protective
Equipment (PPE)
Nitrothal-isopropyl is a nitro compound that requires careful handling due to its potential

reactivity and toxicity.[1] While a comprehensive Safety Data Sheet (SDS) for the pure

compound is not readily available, information from various sources indicates several hazards.

It is classified as a flammable solid and may cause mild, temporary irritation to the eyes, skin,

nose, and throat.[2] A standard solution of Nitrothal-isopropyl is described as a highly
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flammable liquid and vapor that is harmful if swallowed and causes serious eye irritation.[3] It is

also considered toxic to aquatic life.[4]

Due to the presence of the nitro group, it may exhibit explosive properties under certain

conditions.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment (PPE):

Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles are

required at a minimum. A face

shield should be worn when

there is a splash hazard.[5][6]

To protect against splashes

that can cause serious eye

irritation.[3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber) are

required.[7] Always inspect

gloves prior to use.[6]

To prevent skin contact and

potential irritation.[2]

Skin and Body Protection

A flame-retardant lab coat

should be worn and fully

buttoned.[6] Long pants and

closed-toe shoes are

mandatory. For tasks with a

higher risk of splashing, a

chemical-resistant apron

should be used.[8]

To protect the skin from

potential splashes and contact.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[5] If ventilation is inadequate

or exposure limits are

exceeded, a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

should be used.[4][6][7]

To prevent inhalation of

vapors, which may cause

respiratory tract irritation.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.agilent.com/cs/library/msds/PST-2475A1000_NAEnglish.pdf
https://www.accustandard.com/prod0008856.html
https://cymitquimica.com/cas/10552-74-6/
https://www.phi.com/assets/documents/Safety-Data-Sheets/isopropyl-alcohol.pdf
https://www.lamarpa.edu/about/college-operations/campus-safety/_documents/msds/its/Isopropyl%20Alcohol%2099.pdf
https://www.agilent.com/cs/library/msds/PST-2475A1000_NAEnglish.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Isopropyl%20alcohol_0739_5.0.pdf
https://www.lamarpa.edu/about/college-operations/campus-safety/_documents/msds/its/Isopropyl%20Alcohol%2099.pdf
https://19january2017snapshot.epa.gov/sites/production/files/2015-05/documents/9530605.pdf
https://www.lamarpa.edu/about/college-operations/campus-safety/_documents/msds/its/Isopropyl%20Alcohol%2099.pdf
https://zaeralab.ucr.edu/sites/default/files/2022-10/sop_i-n.pdf
https://www.phi.com/assets/documents/Safety-Data-Sheets/isopropyl-alcohol.pdf
https://www.accustandard.com/prod0008856.html
https://www.lamarpa.edu/about/college-operations/campus-safety/_documents/msds/its/Isopropyl%20Alcohol%2099.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Isopropyl%20alcohol_0739_5.0.pdf
https://www.accustandard.com/prod0008856.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan for Safe Handling
A systematic approach is crucial when working with Nitrothal-isopropyl. The following

workflow outlines the key steps from preparation to post-handling procedures.
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Preparation

Handling

Post-Handling & Disposal

Review Safety Data Sheet (SDS)
and relevant safety information

Don appropriate Personal
Protective Equipment (PPE)

Ensure proper ventilation
(e.g., certified chemical fume hood)

Locate and verify functionality of
emergency equipment (eyewash, shower)

Weigh/measure the required amount
 in a designated, contained area

Use appropriate tools for transfer
to minimize dust or splash

Conduct the experiment within
the chemical fume hood

Decontaminate work surfaces
and equipment thoroughly

Segregate and label hazardous
waste in a sealed container

Remove PPE in the correct order
to avoid cross-contamination

Wash hands thoroughly with
soap and water

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Nitrothal-isopropyl.
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Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical to minimize harm.

Emergency Response Plan:

Situation Immediate Actions

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4][9] Remove contact

lenses if present and easy to do.[9] Seek

immediate medical attention.[10]

Skin Contact

Remove contaminated clothing.[4] Immediately

wash the affected skin with soap and plenty of

water.[4][9] If irritation persists, seek medical

attention.[10]

Inhalation

Move the person to fresh air.[10] If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[11]

Ingestion

Do NOT induce vomiting.[9] Rinse mouth with

water.[4][10] Never give anything by mouth to an

unconscious person.[9] Call a physician or

poison control center immediately.[9][10]

Spill

For minor spills within a fume hood, use an

absorbent material to contain the spill.[8] For

larger spills, evacuate the area and turn off all

ignition sources.[12] Prevent the spill from

entering drains.[12] Contact your institution's

environmental health and safety department for

cleanup.

Disposal Plan
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Proper disposal of Nitrothal-isopropyl and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Disposal Guidelines:

Waste Type Disposal Procedure

Unused Nitrothal-isopropyl

Dispose of as hazardous waste in accordance

with local, state, and federal regulations.[5] Do

not dispose of down the drain or in regular trash.

[13]

Contaminated Materials (e.g., gloves, absorbent

pads)

Collect in a sealed, properly labeled hazardous

waste container.[13] The container should be

compatible with the chemical.[13]

Empty Containers

Empty containers may retain product residue

and should be treated as hazardous waste.[5]

Do not reuse empty containers.[5] Follow

institutional guidelines for rinsing and disposal of

empty chemical containers.

It is the responsibility of the researcher to be familiar with and adhere to their institution's

specific hazardous waste management policies.[13] When in doubt, consult your institution's

environmental health and safety office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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